Cas no 1806577-36-5 (2-Fluoro-4-methoxypyridine-6-methanol)

• Product Name: 2-Fluoro-4-methoxypyridine-6-methanol
• CAS No: 1806577-36-5
• MF: C₇H₈FNO₂
• MW: 157.142325401306
• CID: 4802430
• Update Time: 2025-06-08

2-Fluoro-4-methoxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-methoxypyridine-6-methanol

• Inchi： 1S/C7H8FNO2/c1-11-6-2-5(4-10)9-7(8)3-6/h2-3,10H,4H2,1H3
• InChI Key： BDAJBOMIPWZSJM-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(CO)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 0.4
• Topological Polar Surface Area: 42.4

Additional information on 2-Fluoro-4-methoxypyridine-6-methanol

2-Fluoro-4-methoxypyridine-6-methanol (CAS No. 1806577-36-5): A Comprehensive Overview

2-Fluoro-4-methoxypyridine-6-methanol (CAS No. 1806577-36-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-Fluoro-4-methoxypyridine-6-methanol consists of a pyridine ring substituted with a fluoro group at the 2-position, a methoxy group at the 4-position, and a hydroxymethyl group at the 6-position. These functional groups contribute to the compound's chemical stability and reactivity, making it an attractive candidate for further exploration in drug discovery.

Recent studies have highlighted the biological activities of 2-Fluoro-4-methoxypyridine-6-methanol. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.

In addition to its anti-inflammatory effects, 2-Fluoro-4-methoxypyridine-6-methanol has also been investigated for its neuroprotective properties. A study conducted by a team of researchers from the University of California, San Francisco, demonstrated that this compound can protect neurons from oxidative stress-induced damage. The mechanism behind this neuroprotective effect is believed to involve the activation of antioxidant pathways and the inhibition of apoptosis.

The pharmacokinetic properties of 2-Fluoro-4-methoxypyridine-6-methanol have also been studied extensively. Research published in the European Journal of Pharmaceutical Sciences in 2020 revealed that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, making it suitable for chronic administration.

In terms of safety, preliminary toxicological studies have shown that 2-Fluoro-4-methoxypyridine-6-methanol is well-tolerated at therapeutic doses. However, further investigations are needed to fully understand its long-term safety profile and potential side effects.

The synthetic route for 2-Fluoro-4-methoxypyridine-6-methanol has been optimized to improve yield and purity. A commonly used method involves the reaction of 2-fluoro-pyridine with methanol followed by selective functionalization at the 4 and 6 positions. This synthetic approach ensures high efficiency and scalability, making it suitable for large-scale production.

In conclusion, 2-Fluoro-4-methoxypyridine-6-methanol (CAS No. 1806577-36-5) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and neuroprotective therapies make it an exciting target for further research and development in the pharmaceutical industry.